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Understanding Nitromethane as a Nitro Synthon

Nitromethane (CH₃NO₂) is the simplest organic nitro compound. It is a polar liquid commonly used as a

solvent and a versatile building block in organic synthesis [1].

The table below summarizes its key properties relevant to research and development applications [1].

Property Value / Description

Chemical Formula CH₃NO₂

Molar Mass 61.04 g/mol

Appearance Colorless, oily liquid

Density 1.1371 g/cm³ (at 20 °C)

Boiling Point 101.2 °C

Acidity (pKa) 10.21 (in H₂O); 17.2 (in DMSO)

Dielectric
Constant

36 (at 20 °C)
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Property Value / Description

Dipole Moment 3.5 Debye

Common Uses Solvent, stabilizer, fuel additive, precursor to pesticides, explosives, fibers, and

coatings.

Key Applications and Experimental Context

Nitromethane's unique combination of properties makes it suitable for specific research and analytical

applications.

As a Specialist Solvent: Nitromethane is highly polar but aprotic, making it useful for dissolving
positively charged, strongly electrophilic species. It is also a common solvent for acrylate monomers,

such as cyanoacrylates ("super-glues") [1].
Alternative HPLC Mobile Phase: A nitromethane-based mobile phase system has been developed

as an alternative to acetonitrile for the separation of carotenoids on C18 reversed-phase columns.
The recommended mobile phase is nitromethane : 2-propanol : ethyl acetate : water (79 : 10 : 10
: 1, by volume). This system provides excellent separation of various carotenoids from fruit and
vegetables, closely matching the performance of acetonitrile-based systems [2].

NMR Spectroscopy: For researchers using NMR spectroscopy, deuterated nitromethane (CD₃NO₂)
is available. Its characteristic NMR signals are as follows [3]:

¹H NMR (residual proton): δ 4.33 (pentet, J ≈ 2 Hz)
¹³C NMR: δ 62.8 (heptet, J ≈ 22 Hz)

Spectroscopic Studies: The vibrational energy dynamics of nitromethane (and acetonitrile) in their
liquid states have been studied using advanced three-dimensional infrared-Raman spectroscopy. This

technique helps characterize vibrational energy transfer and relaxation processes, which is
fundamental for understanding molecular interactions [4].

Safety and Handling Profile

For laboratory use, it is crucial to be aware of the hazards associated with nitromethane [1]:

Flammability: It has a flash point of 35 °C (95 °F) and explosive limits of 7.3% to 22.2% in air.

Health Hazards: It is classified as a health hazard (H331 - Toxic if inhaled, H301 - Toxic if swallowed,
H351 - Suspected of causing cancer).
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Handling Precautions: Standard safety measures for flammable and hazardous materials apply,

including the use of personal protective equipment and working in a well-ventilated fume hood.

A Practical Workflow for Synthon Evaluation

The following diagram outlines a general decision-making workflow for evaluating and applying a nitro

synthon like nitromethane in a research setting, based on the information available.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Wikipedia Nitromethane [en.wikipedia.org]

2. A nitromethane -based HPLC system alternative to acetonitrile for... [pubmed.ncbi.nlm.nih.gov]

3. Numare Spectralab Inc. [web.stanford.edu]

4. Three-dimensional spectroscopy of vibrational energy in liquids... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [nitroacetonitrile versus other two-carbon nitro synthons].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1540953#nitroacetonitrile-versus-other-two-carbon-nitro-

synthons]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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